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Compound of Interest

Compound Name: (S)-2-Aminooctane

Cat. No.: B1588230 Get Quote

(S)-2-Aminooctane (CAS No: 34566-04-6) is a chiral primary amine that serves as a valuable

intermediate in asymmetric synthesis.[1] However, its utility is matched by a significant hazard

profile that demands rigorous adherence to safety protocols. It is a flammable, corrosive, and

acutely toxic substance that also poses a considerable environmental threat.[2] Understanding

its fundamental properties is the first step in mitigating risk.

The compound is a colorless to light yellow liquid with a characteristic ammonia-like odor.[3] It

is sensitive to air and should be stored under an inert atmosphere to maintain its purity and

prevent degradation.[1][2]

Table 1: Physicochemical Properties of (S)-2-
Aminooctane
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Property Value Source(s)

Molecular Formula C₈H₁₉N [2][4]

Molecular Weight 129.24 g/mol [5][6]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 163-165 °C (at 760 mmHg) [1][7]

Melting Point < -20 °C [1]

Flash Point 51 °C (123.8 °F)

Density ~0.77 g/cm³ (at 25 °C) [1][8]

Solubility
Soluble in water and organic

solvents
[3][4]

pKa 11.04 ± 0.35 (Predicted) [2][8]

GHS Classification: A Multi-Faceted Risk
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear and universal framework for understanding the dangers associated with (S)-2-
Aminooctane. Its classification highlights multiple, concurrent risks that must be managed

simultaneously.

Table 2: GHS Hazard Classification for (S)-2-
Aminooctane
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Flammable

Liquids
🔥 Danger

H226:

Flammable liquid

and vapor

[2]

Acute Toxicity,

Oral
💀 Danger

H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritatio

n

corrosive Danger

H314: Causes

severe skin

burns and eye

damage

[2]

Hazardous to the

Aquatic

Environment,

Acute

環境 Warning
H400: Very toxic

to aquatic life
[2]

The combination of flammability, corrosivity, and toxicity necessitates a multi-layered approach

to safety, beginning with robust engineering controls and extending to meticulous personal

protective equipment (PPE) protocols.

Exposure Controls & Personal Protective
Equipment (PPE)
Given the severe consequences of exposure, a systematic approach to exposure control is

non-negotiable. This begins with engineering controls, such as working within a certified

chemical fume hood to manage vapor inhalation risks. Administrative controls, like ensuring

personnel are fully trained on this specific guide and associated Safety Data Sheets (SDS), are

equally critical.

Protocol 1: Personal Protective Equipment (PPE)
Selection
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The selection of PPE must directly address the identified hazards: chemical splash, vapor

inhalation, and skin contact.

Eye/Face Protection: Use chemical safety goggles and a full-face shield. The corrosive

nature of (S)-2-Aminooctane can cause irreversible eye damage upon contact.[3]

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene).

Gloves must be inspected for integrity before each use and removed using the proper

technique to avoid contaminating the skin.[9]

Skin and Body Protection: A flame-retardant lab coat, worn over personal clothing, is

mandatory. For larger quantities or tasks with a higher risk of splashing, a chemical-resistant

apron or suit should be utilized.[3]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a full-face respirator with a combination filter suitable for organic vapors and

amines (e.g., Type ABEK) is required.

Workflow 1: PPE Donning and Doffing Sequence
The order of donning and doffing PPE is critical to prevent cross-contamination. The following

workflow must be followed.

Donning Sequence (Clean Area)

Doffing Sequence (At Exit)

1. Lab Coat 2. Respirator (if needed) 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Caption: Logical sequence for donning and doffing PPE to minimize contamination.
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Safe Handling and Storage Protocols
Meticulous laboratory technique is essential for the safe handling of (S)-2-Aminooctane.

Protocol 2: Laboratory Handling of (S)-2-Aminooctane
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items. Have spill control

materials and an emergency eyewash/shower station readily accessible.[10]

Preventing Ignition: This compound is a flammable liquid.[3] Keep it away from all ignition

sources, including heat, sparks, open flames, and hot surfaces.[2] Use only non-sparking

tools for transfers.

Static Discharge: Vapors can form explosive mixtures with air. When transferring quantities

greater than a few milliliters, ensure that the container and receiving equipment are properly

grounded and bonded to prevent the buildup of electrostatic charge.[2]

Chemical Transfer: Use a syringe or cannula for liquid transfers to minimize exposure to air

and vapors. Avoid pouring directly from the bottle when possible.

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after

handling, even if gloves were worn. Contaminated clothing should be removed immediately

and laundered before reuse.[2]

Storage Requirements
Proper storage is crucial for maintaining chemical integrity and ensuring safety.

Location: Store in a designated flammables area that is cool, dry, and well-ventilated.[1]

Container: Keep the container tightly closed.[2] Containers that have been opened must be

carefully resealed and kept upright.[9]

Atmosphere: Due to its air sensitivity, (S)-2-Aminooctane should be stored under an inert

atmosphere, such as nitrogen or argon.[1][2]
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Security: The storage area should be locked to restrict access to authorized personnel only.

[2]

Emergency Procedures: A Plan for Every
Contingency
Despite the best precautions, accidents can occur. A well-defined emergency response plan is

a critical component of a comprehensive safety strategy.

First-Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury. First

responders must protect themselves before assisting others.[11]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][9] Remove contact lenses if present and

easy to do. Seek immediate medical attention from an ophthalmologist.

Skin Contact: Take off all contaminated clothing immediately.[2] Rinse the affected skin area

with plenty of water and soap for at least 15 minutes.[9] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[2]

If breathing is difficult or has stopped, provide artificial respiration. Call a poison center or

doctor immediately.

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. If the person is

conscious, give them a couple of glasses of water to drink. Seek immediate medical

attention.[3]

Protocol 3: Spill Response
A spill of (S)-2-Aminooctane presents a simultaneous fire, corrosion, and toxicity hazard.

Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the area.

Control Ignition Sources: Remove all sources of ignition from the area.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.
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Assess & Protect: Don the appropriate PPE as described in Section 3, including respiratory

protection.

Containment: For small spills, contain the liquid with an inert, non-combustible absorbent

material (e.g., vermiculite, dry sand, or earth). Do not use combustible materials like paper

towels.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for chemical waste.[9][12]

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent,

followed by soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental

regulations. Do not allow the chemical to enter drains as it is very toxic to aquatic life.[9]

Workflow 2: Spill Response Decision Flowchart

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202642/Octylamine.pdf
https://www.fishersci.com/store/msds?partNumber=AC363110010&productDescription=%28R%29-2-AMINOOCTANE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202642/Octylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected

Is the spill large or
 are you untrained?

Evacuate Area
Call Emergency Response

Yes
Is the spill small
and contained?

No

No

Alert others
Isolate area

Yes

Remove ignition sources

Don appropriate PPE
(incl. respirator)

Contain with inert,
non-combustible absorbent

Collect waste with
non-sparking tools

Decontaminate area

Package and label for
waste disposal

Spill Managed

Click to download full resolution via product page

Caption: Decision workflow for responding to a (S)-2-Aminooctane spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.

Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may travel to a source of ignition and

flash back. When heated to decomposition, it may emit toxic fumes of nitrogen oxides (NOx).

[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

Waste Classification: (S)-2-Aminooctane and materials contaminated with it should be

treated as hazardous waste.

Disposal: Dispose of contents and containers in accordance with all local, regional, national,

and international regulations. This should be done via a licensed waste disposal company.

Do not dispose of it in drains or the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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